Cas no 1359822-66-4 (3-Chloro-5-methyl-1,2,4-oxadiazole)

• Product Name: 3-Chloro-5-methyl-1,2,4-oxadiazole
• CAS No: 1359822-66-4
• MF: C₃H₃ClN₂O
• MW: 118.5217192173
• MDL: MFCD21364385
• CID: 4593093
• PubChem ID: 20690255
• Update Time: 2025-07-02

3-Chloro-5-methyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-methyl-1,2,4-oxadiazole
• AB76625
• 1,2,4-OXADIAZOLE, 3-CHLORO-5-METHYL-
• 3-Chloro-5-methyl-1,2,4-oxadiazole, AldrichCPR

• MDL： MFCD21364385
• Inchi： 1S/C3H3ClN2O/c1-2-5-3(4)6-7-2/h1H3
• InChI Key： UBCHWZCUZUNNHK-UHFFFAOYSA-N
• SMILES： ClC1=NOC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 70
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9

Experimental Properties

• Density: 1.363±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 186.3±23.0 ºC (760 Torr),
• Flash Point: 66.5±22.6 ºC,
• Solubility: Slightly soluble (11 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 3-Chloro-5-methyl-1,2,4-oxadiazole

Research Briefing on 3-Chloro-5-methyl-1,2,4-oxadiazole (CAS: 1359822-66-4) in Chemical Biology and Pharmaceutical Applications

3-Chloro-5-methyl-1,2,4-oxadiazole (CAS: 1359822-66-4) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and chemical biology. This briefing synthesizes the latest research on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The oxadiazole scaffold is known for its stability and ability to interact with various biological targets, making it a valuable building block in drug discovery.

Recent studies have highlighted the synthetic utility of 3-Chloro-5-methyl-1,2,4-oxadiazole as a key intermediate in the preparation of more complex molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of novel kinase inhibitors, where the chloro-substituent was leveraged for further functionalization via nucleophilic aromatic substitution. The methyl group at the 5-position was found to enhance the lipophilicity of the resulting compounds, improving their cell permeability.

In terms of biological activity, 3-Chloro-5-methyl-1,2,4-oxadiazole derivatives have shown promising results in targeting inflammatory pathways. A preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that certain analogs exhibited potent inhibition of NF-κB signaling, with IC50 values in the low micromolar range. The electron-withdrawing nature of the oxadiazole ring was postulated to contribute to this activity by stabilizing interactions with key amino acid residues in the target protein.

From a safety and ADME (Absorption, Distribution, Metabolism, and Excretion) perspective, recent pharmacokinetic studies have provided valuable insights. Research conducted at the University of Tokyo in 2024 revealed that the 1,2,4-oxadiazole core demonstrates favorable metabolic stability in human liver microsomes, with the chloro-substituent showing minimal propensity for glutathione conjugation. This suggests that derivatives of 3-Chloro-5-methyl-1,2,4-oxadiazole may have reduced risk of forming reactive metabolites compared to other heterocyclic systems.

The compound has also found applications in chemical biology as a versatile probe. A 2024 study in ACS Chemical Biology detailed its use as a click chemistry handle, where the chloro group was selectively displaced by various nucleophiles under mild conditions. This property makes it particularly useful for the development of activity-based protein profiling (ABPP) reagents and other chemical tools for target identification.

Looking forward, the unique properties of 3-Chloro-5-methyl-1,2,4-oxadiazole position it as a valuable scaffold for continued exploration in drug discovery. Current research efforts are focusing on expanding its application to targeted protein degradation strategies and covalent inhibitor design. The compound's balance of reactivity and stability, combined with its synthetic accessibility, suggests it will remain an important tool in medicinal chemistry for years to come.